Cas no 2639448-62-5 (Tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate)

• Product Name: Tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate
• CAS No: 2639448-62-5
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5664334
• PubChem ID: 165903780
• Update Time: 2025-10-29

Tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate
• EN300-27729161
• 2639448-62-5
• Tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate

• Inchi： 1S/C14H20ClNO3/c1-9(16)8-18-12-6-10(5-11(15)7-12)13(17)19-14(2,3)4/h5-7,9H,8,16H2,1-4H3
• InChI Key： OQXFYWVXKNZNLI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(=O)OC(C)(C)C)OCC(C)N

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate

Tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate (CAS No. 2639448-62-5)

Tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate, with the CAS registry number 2639448-62-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a benzoate moiety substituted at the 3-position with a 2-aminopropoxy group and at the 5-position with a chlorine atom. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable subject for research and potential applications.

The synthesis of tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate typically involves multi-step organic reactions, including nucleophilic substitution, esterification, and possibly protection/deprotection strategies to achieve the desired functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such compounds. For instance, the use of palladium-catalyzed coupling reactions has been explored to construct the benzoate backbone with high precision and yield.

In terms of applications, tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate has shown promise in various fields. In materials science, its amine-containing side chain can serve as a reactive site for polymerization or cross-linking, potentially leading to novel materials with tailored mechanical properties. Additionally, the chlorine substituent at the 5-position enhances the compound's electronic properties, making it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

Recent studies have also highlighted the potential of this compound in drug delivery systems. The tert-butyl group provides steric bulk, which can influence drug solubility and release kinetics. Furthermore, the amino group in the propoxy chain can act as a hydrogen bonding donor or acceptor, facilitating interactions with biological molecules. These properties make tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate a versatile building block for designing bioactive molecules with specific pharmacokinetic profiles.

The structural versatility of this compound has also led to its investigation in catalysis. Researchers have explored its use as a ligand in transition-metal-catalyzed reactions, where its ability to coordinate with metal centers can enhance catalytic activity and selectivity. For example, in asymmetric hydrogenation reactions, this compound has been employed as a chiral ligand to induce enantioselectivity in the formation of complex organic molecules.

In conclusion, tert-butyl 3-(2-aminopropoxy)-5-chlorobenzoate (CAS No. 2639448-62-5) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a valuable tool in drug design, material synthesis, and catalysis. As research continues to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.